Cas no 1361658-60-7 (3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361658-60-7
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967837
• Update Time: 2025-07-19

3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C14H10Cl3NO3/c1-21-11-3-2-8(6-12(19)20)18-14(11)7-4-9(15)13(17)10(16)5-7/h2-5H,6H2,1H3,(H,19,20)
• InChI Key： MRGPIYHEESZVQC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(CC(=O)O)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 3.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361658-60-7): An Overview

3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361658-60-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a trichlorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid can be represented as C₁₅H₉Cl₃N₂O₃. The presence of the trichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The methoxy group on the pyridine ring further modulates its lipophilicity and solubility properties, making it an interesting candidate for drug development.

In recent years, extensive research has been conducted to explore the biological activities of 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests its potential use in the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid has also shown promise in cancer research. A study published in the Cancer Research Journal reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight the potential of 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid as a novel anti-cancer agent.

The pharmacokinetic properties of 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid has been studied for its environmental impact. Research has focused on understanding its biodegradability and potential ecological effects. A study published in the Environmental Science & Technology Journal indicated that this compound is relatively stable under environmental conditions but can be degraded by certain microbial species. This information is valuable for assessing its environmental safety and guiding responsible use.

The synthesis of 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloro-6-methoxypyridine with 1-bromo-3,4,5-trichlorobenzene followed by carboxylation to form the final product. This synthetic method is scalable and can be adapted for large-scale production if required.

In conclusion, 3-Methoxy-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361658-60-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and anti-cancer properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.